3-isopropoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide

• Molecular Formula: C23H21N3O3
• Molecular Weight: 387.4 g/mol
• IUPAC Name: N-[[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]methyl]-3-propan-2-yloxybenzamide
• InChI: InChI=1S/C23H21N3O3/c1-15(2)28-19-6-3-5-18(13-19)22(27)25-14-16-8-10-17(11-9-16)23-26-21-20(29-23)7-4-12-24-21/h3-13,15H,14H2,1-2H3,(H,25,27)
• InChI Key: HXSUKHKHJSEMQS-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=CC(=C1)C(=O)NCC2=CC=C(C=C2)C3=NC4=C(O3)C=CC=N4

Description

3-isopropoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is a chemical compound that has gained attention in scientific research for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-isopropoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is not fully understood. However, it is believed to act on specific molecular targets in the body, such as enzymes and receptors, to produce its therapeutic effects. Further research is needed to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have shown that 3-isopropoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide can produce various biochemical and physiological effects in the body. For example, it has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer progression. It has also been found to modulate the activity of certain receptors in the brain, which may have implications for neuroprotection.

Advantages and Limitations for Lab Experiments

One advantage of using 3-isopropoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide in lab experiments is its potential therapeutic value. The compound has shown promising results in preclinical studies, which suggests that it may have applications in the development of new drugs. However, one limitation is that the synthesis of the compound is complex and requires specialized skills and equipment.

Future Directions

There are several future directions for research on 3-isopropoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide. One area of interest is the development of new drugs based on the compound's structure and properties. Another direction is the elucidation of the compound's mechanism of action, which could lead to a better understanding of its therapeutic potential. Additionally, further studies are needed to explore the compound's safety and efficacy in vivo.

Synthesis Methods

The synthesis of 3-isopropoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide involves a multi-step process. The starting material is 2-aminobenzamide, which undergoes a series of reactions to produce the final product. The details of the synthesis method are beyond the scope of this paper, but it is worth noting that the process requires specialized skills and equipment.

Scientific Research Applications

3-isopropoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has been studied for its potential therapeutic applications in various fields of research. For instance, it has been investigated for its anti-inflammatory, anti-cancer, and neuroprotective properties. The compound has also been tested for its ability to inhibit certain enzymes and receptors in the body.